1-methyl-1H-pyrazole-4-carbothioamide

• IUPAC Name: 1-methylpyrazole-4-carbothioamide
• InChI: InChI=1S/C5H7N3S/c1-8-3-4(2-7-8)5(6)9/h2-3H,1H3,(H2,6,9)
• InChI Key: MLGZBUBUZQWWEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=S)N
• Molecular Formula: C5H7N3S
• Molecular Weight: 141.20 g/mol
• CAS No.: 1152604-87-9

Description

1-Methyl-1H-pyrazole-4-carbothioamide is a chemical compound with the molecular formula C5H7N3S. It is used in proteomics research.

Synthesis Analysis

The synthesis of this compound and similar compounds has been described in several studies. For instance, a series of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides were synthesized and their activities were tested against seven phytopathogenic fungi. Another study described the synthesis of a series of novel pyrazole-4-carboxamides.

Molecular Structure Analysis

The molecular structure of this compound has been characterized by 1H NMR, 13C NMR, and HRMS. More detailed structural analysis would require specific experimental data or computational modeling.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not extensively documented. The molecular weight is reported to be 141.19.

Scientific Research Applications

Anticancer Applications

• Compounds based on pyrazole-1-carbothioamide, a derivative of 1-methyl-1H-pyrazole-4-carbothioamide, have shown significant antiproliferative activity against various human cancer cell lines, such as MCF-7, HepG2, and HCT-116. Molecular docking studies illustrate their potential to inhibit thymidylate synthase, an enzyme crucial in cancer chemotherapy (Radwan et al., 2019).

Antibacterial and Antifungal Properties

• Novel N-substituted-3-amino-5-oxo-4-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide derivatives have been synthesized, with some demonstrating promising antibacterial activities (Pitucha et al., 2010).
• Another study synthesized derivatives of pyrazole-1-carbothioamide that exhibited bactericidal activity against E. coli and P. vulgaris (Xinhua et al., 2007).
• Some compounds were also evaluated for antifungal activity, showing effectiveness against pathogens like Aspergillus niger, Candida albicans, and Curvularia (Gupta & Gupta, 2016).

Corrosion Inhibition

• Pyrazole carbothioamide derivatives have been synthesized and evaluated for their anti-corrosion properties for carbon steel in acidic solutions. These compounds act as mixed inhibitors, significantly reducing corrosion (Deyab et al., 2019).
• Another study synthesized a heterocyclic compound similar to this compound, demonstrating its ability to inhibit corrosion in mild steel in acidic medium (Boudjellal et al., 2020).

Molecular Docking and Theoretical Studies

• Molecular docking and theoretical investigations are used to understand the binding and interaction mechanisms of these compounds with various molecular targets. This is crucial in the development of new drugs and materials (Sivakumar et al., 2020).

Green Synthesis Methods

• Studies have reported microwave-assisted green synthesis methods for pyrazole-1-carbothioamides, indicating a move towards more environmentally friendly and efficient production techniques (Farmani et al., 2018).

Mechanism of Action

Target of Action

1-Methyl-1H-pyrazole-4-carbothioamide is a pyrazole-bearing compound known for its diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The primary targets of this compound are Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice .

Mode of Action

The compound interacts with its targets through a molecular docking mechanism. A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .

Biochemical Pathways

It’s known that pyrazole derivatives have been reported to possess many biological activities

Result of Action

The compound has shown significant antileishmanial and antimalarial activities. For instance, one of the synthesized pyrazole derivatives displayed superior antipromastigote activity that was 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively . Furthermore, the target compounds elicited better inhibition effects against Plasmodium berghei with 70.2% and 90.4% suppression, respectively .